Cas no 1361571-49-4 (3-Methyl-4-(2,3,4-trichlorophenyl)pyridine; hydrochloride)

• Product Name: 3-Methyl-4-(2,3,4-trichlorophenyl)pyridine; hydrochloride
• CAS No: 1361571-49-4
• MF: C₁₂H₉Cl₄N
• MW: 309.018559217453
• CID: 4967376
• Update Time: 2025-11-06

3-Methyl-4-(2,3,4-trichlorophenyl)pyridine; hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-(2,3,4-trichlorophenyl)pyridine; hydrochloride

• Inchi： 1S/C12H8Cl3N.ClH/c1-7-6-16-5-4-8(7)9-2-3-10(13)12(15)11(9)14;/h2-6H,1H3;1H
• InChI Key： FMTXFZKWUUTVQX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CN=CC=1C)Cl)Cl.Cl

Computed Properties

• Exact Mass: 308.945960 g/mol
• Monoisotopic Mass: 306.948910 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• Molecular Weight: 309.0

Additional information on 3-Methyl-4-(2,3,4-trichlorophenyl)pyridine; hydrochloride

Introduction to 3-Methyl-4-(2,3,4-trichlorophenyl)pyridine; Hydrochloride (CAS No. 1361571-49-4)

3-Methyl-4-(2,3,4-trichlorophenyl)pyridine; Hydrochloride (CAS No. 1361571-49-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a trichlorophenyl substituent and a methyl group. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-Methyl-4-(2,3,4-trichlorophenyl)pyridine; Hydrochloride is defined by its pyridine ring, which is a six-membered heterocyclic aromatic compound with one nitrogen atom. The presence of the trichlorophenyl group at the 4-position and the methyl group at the 3-position imparts specific chemical properties that are crucial for its biological activity. The hydrochloride salt form further enhances its pharmacological properties by improving its solubility in aqueous environments.

In recent years, there has been a growing interest in the study of pyridine derivatives due to their potential therapeutic applications. Research has shown that compounds like 3-Methyl-4-(2,3,4-trichlorophenyl)pyridine; Hydrochloride exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. These activities are attributed to their ability to modulate various cellular processes and signaling pathways.

A notable study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of 3-Methyl-4-(2,3,4-trichlorophenyl)pyridine; Hydrochloride. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 3-Methyl-4-(2,3,4-trichlorophenyl)pyridine; Hydrochloride could be a promising candidate for the development of anti-inflammatory drugs.

Another area of research focuses on the antiviral properties of pyridine derivatives. A study published in Antiviral Research explored the potential of 3-Methyl-4-(2,3,4-trichlorophenyl)pyridine; Hydrochloride as an antiviral agent against herpes simplex virus (HSV). The results showed that this compound exhibited significant antiviral activity by inhibiting viral replication and reducing viral titers in infected cells. This research highlights the potential of 3-Methyl-4-(2,3,4-trichlorophenyl)pyridine; Hydrochloride as a lead compound for developing new antiviral therapies.

In addition to its anti-inflammatory and antiviral properties, 3-Methyl-4-(2,3,4-trichlorophenyl)pyridine; Hydrochloride has also shown promise in cancer research. A study published in Cancer Letters investigated the anticancer effects of this compound on human breast cancer cells. The results indicated that 3-Methyl-4-(2,3,4-trichlorophenyl)pyridine; Hydrochloride induced apoptosis and cell cycle arrest in breast cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be a potential therapeutic agent for treating breast cancer.

The synthesis of 3-Methyl-4-(2,3,4-trichlorophenyl)pyridine; Hydrochloride involves several steps and requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 2-chloroacetamide with 2-methylaminopyridine followed by substitution with trichlorophenol and subsequent conversion to the hydrochloride salt. This synthetic pathway has been optimized to produce high-quality material suitable for pharmaceutical applications.

The safety profile of 3-Methyl-4-(2,3,4-trichlorophenyl)pyridine; Hydrochloride is an important consideration in its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 3-Methyl-4-(2,3,4-trichlorophenyl)pyridine; Hydrochloride (CAS No. 1361571-49-4) is a promising compound with diverse biological activities that make it a valuable candidate for drug discovery and development. Its anti-inflammatory, antiviral, and anticancer properties have been supported by recent research findings, highlighting its potential as a therapeutic agent. Ongoing studies aim to further elucidate its mechanisms of action and optimize its use in various medical applications.